Cas no 1087800-66-5 (3-amino-1-butyl-6-(trifluoromethyl)-1,2-dihydropyridin-2-one)

• Product Name: 3-amino-1-butyl-6-(trifluoromethyl)-1,2-dihydropyridin-2-one
• CAS No: 1087800-66-5
• MF: C₁₀H₁₃F₃N₂O
• MW: 234.218232870102
• MDL: MFCD11099998
• CID: 5186144
• Update Time: 2026-03-05

3-amino-1-butyl-6-(trifluoromethyl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 3-amino-1-butyl-6-(trifluoromethyl)-
• 3-amino-1-butyl-6-(trifluoromethyl)-1,2-dihydropyridin-2-one

• MDL： MFCD11099998
• Inchi： 1S/C10H13F3N2O/c1-2-3-6-15-8(10(11,12)13)5-4-7(14)9(15)16/h4-5H,2-3,6,14H2,1H3
• InChI Key： NDDHWKUKWFGLCU-UHFFFAOYSA-N
• SMILES： C1(=O)N(CCCC)C(C(F)(F)F)=CC=C1N

Additional information on 3-amino-1-butyl-6-(trifluoromethyl)-1,2-dihydropyridin-2-one

3-Amino-1-butyl-6-(trifluoromethyl)-1,2-dihydropyridin-2-one (CAS 1087800-66-5): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry, 3-amino-1-butyl-6-(trifluoromethyl)-1,2-dihydropyridin-2-one (CAS 1087800-66-5) has emerged as a valuable synthetic intermediate with diverse applications. This heterocyclic compound, characterized by its unique structural features, has garnered significant attention from researchers and pharmaceutical chemists alike. The presence of both an amino group and a trifluoromethyl moiety on the dihydropyridinone scaffold makes this compound particularly interesting for drug discovery and material science applications.

The trifluoromethyl group in 3-amino-1-butyl-6-(trifluoromethyl)-1,2-dihydropyridin-2-one is one of its most notable features, as fluorinated compounds continue to be a hot topic in medicinal chemistry. Recent studies show that approximately 30% of newly approved drugs contain at least one fluorine atom, highlighting the importance of compounds like this in modern drug development. The electron-withdrawing nature of the CF3 group can significantly influence the molecule's physicochemical properties, potentially improving metabolic stability and membrane permeability – two critical factors in drug design.

From a synthetic perspective, CAS 1087800-66-5 serves as an excellent building block for the construction of more complex molecular architectures. The reactive amino group at position 3 allows for various derivatization possibilities, including amide formation, reductive amination, or conversion to other functional groups. Meanwhile, the butyl substituent at N-1 position contributes to the compound's lipophilicity, which can be advantageous in certain biological applications. Researchers are particularly interested in how this N-butyl dihydropyridinone derivative might interact with biological targets, given the known pharmacological activities of similar structural motifs.

The dihydropyridinone core of 3-amino-1-butyl-6-(trifluoromethyl)-1,2-dihydropyridin-2-one is structurally related to several important pharmacophores. This similarity has led to investigations into its potential as a precursor for kinase inhibitors, antimicrobial agents, and other therapeutic compounds. In material science, the electron-deficient nature of the trifluoromethylated ring system makes it interesting for applications in organic electronics, where such compounds can serve as n-type semiconductors or electron-transport materials.

Recent advances in synthetic methodology have made CAS 1087800-66-5 more accessible to researchers. Modern catalytic systems allow for more efficient preparation of such fluorinated heterocycles, addressing one of the common challenges in working with these types of compounds. The development of novel synthetic routes to trifluoromethyl-containing dihydropyridinones has been a focus of several recent publications, reflecting the growing importance of this compound class.

From a commercial perspective, the demand for 3-amino-1-butyl-6-(trifluoromethyl)-1,2-dihydropyridin-2-one has been steadily increasing. Pharmaceutical companies and contract research organizations are actively sourcing this compound for their drug discovery programs. The unique combination of structural features in this molecule – the fluorinated aromatic system, the secondary amine, and the lactam functionality – makes it particularly valuable for fragment-based drug design approaches.

Environmental and safety considerations for working with CAS 1087800-66-5 follow standard laboratory protocols for handling organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment should always be used when handling this chemical. The compound's stability profile and storage conditions are typical for similar nitrogen-containing heterocycles, requiring protection from moisture and extreme temperatures.

Analytical characterization of 3-amino-1-butyl-6-(trifluoromethyl)-1,2-dihydropyridin-2-one typically involves a combination of techniques including NMR spectroscopy (particularly 19F NMR for the trifluoromethyl group), mass spectrometry, and HPLC for purity assessment. These analytical methods are crucial for quality control, especially when the compound is intended for pharmaceutical applications where strict purity standards must be met.

The future outlook for CAS 1087800-66-5 appears promising, with several potential applications on the horizon. Researchers are exploring its use in the development of novel agrochemicals, given the known bioactivity of fluorinated heterocycles in this field. Additionally, its potential as a ligand in catalytic systems or as a component in advanced materials is currently under investigation by several academic and industrial research groups.

For synthetic chemists interested in working with 3-amino-1-butyl-6-(trifluoromethyl)-1,2-dihydropyridin-2-one, recent literature provides numerous examples of successful transformations. The compound has been used in multicomponent reactions, transition metal-catalyzed couplings, and as a precursor for more complex heterocyclic systems. These applications demonstrate the versatility of this building block in modern organic synthesis.

In conclusion, CAS 1087800-66-5 represents an important addition to the toolbox of synthetic chemists working in medicinal chemistry, materials science, and related fields. Its unique combination of functional groups and the growing importance of fluorinated compounds in various industries ensure that this N-butyl dihydropyridinone derivative will remain a compound of significant interest for years to come. As research continues to uncover new applications for this versatile building block, its role in facilitating scientific discovery and technological innovation is likely to expand further.